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Compound of Interest

N-(Methoxymethyl)-N-
Compound Name:
(trimethylsilylmethyl)benzylamine

Cat. No. B1630526

This document provides essential procedural guidance for the safe handling and disposal of N-
(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine (CAS No. 93102-05-7). Developed
for researchers, scientists, and drug development professionals, this guide synthesizes safety
data with established best practices for laboratory waste management. Our objective is to
empower laboratory personnel with the knowledge to manage this chemical waste stream
responsibly, ensuring personal safety and environmental compliance.

Hazard Profile and Chemical Characteristics

Understanding the intrinsic properties of N-(Methoxymethyl)-N-
(trimethylsilylmethyl)benzylamine is the foundation of its safe management. This
organosilicon compound is classified as a hazardous chemical, primarily due to its irritant
properties and combustible nature.[1]

Key Safety Considerations:
e Irritant: Causes serious eye irritation and skin irritation.[1][2]
» Respiratory Hazard: May cause respiratory irritation upon inhalation of mists or vapors.[1][2]

e Combustible Liquid: With a flash point of 66 °C (150.8 °F), it presents a fire hazard when
exposed to ignition sources.[1]
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o Reactivity: Incompatible with strong oxidizing agents.[1] It is also moisture-sensitive and
reacts with aqueous acids.[3]

Table 1: Physicochemical Properties of N-(Methoxymethyl)-N-
(trimethylsilylmethyl)benzylamine

Property Value Source
CAS Number 93102-05-7 [1]
Molecular Formula C13H23NOSi [4]
Appearance .Cleiar, colorless to light yellow 1]
liquid

Boiling Point 76 °C @ 0.3 mmHg [1]
Flash Point 66 °C / 150.8 °F [1]
Specific Gravity 0.928 g/mL at 25 °C [3]

o Strong oxidizing agents,
Incompatibilities ] ) [11[3]
moisture, aqueous acids

Core Disposal Protocol: A Step-by-Step Approach

The mandated disposal route for this chemical is through an approved hazardous waste
disposal plant.[1] Simply pouring it down the drain is a violation of environmental regulations
and poses a significant risk.[5][6] The following protocol provides a systematic framework for
managing the waste from point of generation to final disposal.

Step 1: Waste Characterization

All waste containing N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine must be
managed as hazardous waste. This is based on its classification as a skin/eye irritant and a
combustible liquid.[1]

Step 2: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions.
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» Do Not Mix: This waste stream should not be mixed with incompatible materials, particularly
strong oxidizing agents or acids.[1][7]

» Designated Waste Stream: Collect this chemical in a waste container designated for non-
halogenated organic solvents.[7]

e Aqueous vs. Solvent: Keep organic solvent waste separate from aqueous waste streams.[8]

Step 3: Containerization

The choice and handling of the waste container are paramount for safety.

» Material Compatibility: Use a container made of chemically resistant material, such as high-
density polyethylene (HDPE) or borosilicate glass. The container must be in good condition,
with no leaks or damage.[5]

» Secure Closure: The container must have a secure, tight-fitting lid to prevent spills and the
release of vapors. Keep the container closed at all times except when adding waste.[5]

o Size Appropriately: Use a container that is appropriately sized for the volume of waste you
anticipate generating to avoid the hazards of storing large quantities for extended periods.[8]

Step 4: Labeling

Clear and accurate labeling is a regulatory requirement and a cornerstone of laboratory safety.
« Initial Labeling: Affix a hazardous waste label to the container before adding any waste.[8]
e Required Information: The label must include:

The words "Hazardous Waste".

[¢]

o

The full chemical name: "N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine”.
List all other components of the waste mixture.

The associated hazards: "Combustible," "Irritant".

[¢]

o

The date of accumulation.
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Step 5: Accumulation and Storage

Waste must be stored safely at or near the point of generation in a designated Satellite
Accumulation Area (SAA).[8]

o Location: The SAA must be under the control of the laboratory personnel generating the
waste.[8]

o Storage Conditions: Store the waste container in a cool, dry, and well-ventilated area, away
from heat, sparks, open flames, and other ignition sources.[1][9]

o Secondary Containment: It is best practice to keep the waste container within a larger,
chemically resistant secondary containment bin to control any potential leaks or spills.[8]

Step 6: Final Disposal

e Institutional EHS: Contact your institution's Environmental Health & Safety (EHS) department
to arrange for the pickup and disposal of the hazardous waste.

e Licensed Vendor: The EHS office will ensure the waste is transported by a licensed
contractor to an approved hazardous waste treatment, storage, and disposal facility (TSDF),
in compliance with all local and national regulations.[1]

Disposal Workflow Diagram

The following diagram illustrates the lifecycle of N-(Methoxymethyl)-N-
(trimethylsilylmethyl)benzylamine waste management in the laboratory.
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Caption: Disposal workflow from generation to final disposition.
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Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and correct action is crucial.

Personal Protective Equipment (PPE): Before handling this chemical or cleaning a spill, always
wear appropriate PPE:

e Gloves: Nitrile or butyl rubber gloves.[10]

» Eye Protection: Chemical safety goggles. A face shield is recommended for larger quantities.
[10][11]

e Lab Coat: A flame-resistant lab coat is advisable.[12]
Spill Response:
o Alert Personnel: Notify others in the immediate area.

e Remove Ignition Sources: Immediately turn off any open flames, hot plates, or other potential
sources of ignition.[1]

o Ventilate: Ensure the area is well-ventilated. Use a chemical fume hood if the spill is
contained within one.[9]

o Contain Spill: For small spills, absorb the chemical with an inert, non-combustible material
such as sand, silica gel, or a universal binder.[1] Do not use combustible materials like paper
towels to absorb the bulk of the spill.

o Collect Waste: Carefully scoop the absorbent material and chemical residue into a
designated, sealable container for hazardous waste.

o Decontaminate: Clean the spill area with soap and water.

» Dispose: Label the container with all its contents and manage it as hazardous waste
according to the protocol in Section 2.

o Large Spills: For large spills, evacuate the area and contact your institution's emergency
response or EHS team immediately.
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First Aid Measures:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[1][13]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. If skin irritation occurs, get medical advice.[1]

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[1][13]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and seek immediate medical
attention.[13]

Regulatory Framework

Disposal of this chemical is governed by regulations such as the Resource Conservation and
Recovery Act (RCRA) in the United States, managed by the Environmental Protection Agency
(EPA).[14] These regulations mandate the "cradle-to-grave" management of hazardous waste.
Your institution's EHS department is the primary resource for ensuring compliance with all
applicable local, state, and federal laws.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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